N1-(2,5-difluorophenyl)-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,5-difluorophenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]oxamide
• InChI: InChI=1S/C23H26F2N4O2/c1-28-11-8-16-12-15(4-7-20(16)28)21(29-9-2-3-10-29)14-26-22(30)23(31)27-19-13-17(24)5-6-18(19)25/h4-7,12-13,21H,2-3,8-11,14H2,1H3,(H,26,30)(H,27,31)
• InChI Key: OSZHVWOYNFQHGH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=C(C=CC(=C3)F)F)N4CCCC4
• Molecular Formula: C23H26F2N4O2
• Molecular Weight: 428.5 g/mol

Description

N1-(2,5-difluorophenyl)-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H26F2N4O2 and its molecular weight is 428.484. The purity is usually 95%.
BenchChem offers high-quality N1-(2,5-difluorophenyl)-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2,5-difluorophenyl)-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Research in organic synthesis often explores the development of novel compounds with potential biological activities or unique chemical properties. The asymmetric hydrovinylation of methylenetetralines, leading to the synthesis of enantiopure benzomorphans and pyrrolidinoindolines, represents a method that might be applicable to synthesizing structurally similar compounds like "N1-(2,5-difluorophenyl)-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide" (H. Lim & T. V. RajanBabu, 2011). Similarly, organocatalytic approaches for synthesizing spiro[pyrrolidin-3,3'-oxindoles] with high enantiopurity and structural diversity highlight the potential for creating complex molecules with significant biological relevance (Xiao-Hua Chen et al., 2009).

Medicinal Chemistry and Biological Activity

In medicinal chemistry, the structural motifs present in "N1-(2,5-difluorophenyl)-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide" may be explored for their biological activities. Compounds with pyrrolidinoindoline skeletons, for instance, have shown promise in various therapeutic areas due to their biological activities. The exploration of spirooxindole pyrrolidines via asymmetric azomethine ylide [1,3]-dipolar cycloaddition reaction offers a pathway to synthesize compounds with potential pharmacological properties (P. Sebahar & Robert M. Williams, 2002).

Materials Science and Electro-Optic Applications

In the realm of materials science, particularly in the development of electro-optic materials, the methodologies used in synthesizing complex organic compounds can pave the way for creating novel materials with specific properties. The layer-by-layer self-assembled pyrrole-based donor-acceptor chromophores as electro-optic materials research showcases the potential for using sophisticated organic molecules in the development of new materials for technological applications (A. Facchetti et al., 2003).